2-(3-Trifluoromethylphenoxy)-5-nitrobenzaldehyde

• IUPAC Name: 5-nitro-2-[3-(trifluoromethyl)phenoxy]benzaldehyde
• InChI: InChI=1S/C14H8F3NO4/c15-14(16,17)10-2-1-3-12(7-10)22-13-5-4-11(18(20)21)6-9(13)8-19/h1-8H
• InChI Key: AMRNMVQQJYAXBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C=O)C(F)(F)F
• Molecular Formula: C14H8F3NO4
• Molecular Weight: 311.21 g/mol

Description

2-(3-Trifluoromethylphenoxy)-5-nitrobenzaldehyde (TFM-NB) is a compound belonging to a class of compounds known as aryl aldehydes. Aryl aldehydes are compounds that contain a benzene ring with a carbonyl group attached to it. TFM-NB specifically is a trifluoromethylphenoxy-nitrobenzaldehyde, which is a derivative of phenoxybenzaldehyde. TFM-NB has been used in a variety of scientific research applications, and its biochemical and physiological effects have been studied.

Scientific Research Applications

Crystal Structure and Geometry Optimization

Research on a Schiff base, which exists as a zwitterionic form, provides insights into crystal structures and geometry optimizations involving nitrobenzaldehyde derivatives. This study could be relevant for understanding the solid-state properties and reactivity of similar compounds (Mondal et al., 2002).

Synthesis and Catalytic Activity

Studies on the synthesis of derivatives and their catalytic activities, including marked stabilization of redox states in galactose oxidase models, are indicative of the potential of nitrobenzaldehyde derivatives in catalysis and enzyme mimicry (Arion et al., 2013).

Organic Synthesis and Chemical Transformations

Research on the formylation of phenols with electron-withdrawing groups, including nitrobenzaldehyde, underlines the importance of these compounds in organic synthesis, particularly in the synthesis of substituted salicylaldehydes (Suzuki & Takahashi, 1983).

Antimicrobial and Antioxidant Properties

The synthesis and biological evaluation of metal-based triazole compounds, including those derived from nitrobenzaldehyde, highlight the antimicrobial and antioxidant properties of such derivatives. This suggests potential applications in pharmaceuticals and materials science (Sumrra et al., 2018).

Mechanism of Action

The mechanism of action of “2-(3-Trifluoromethylphenoxy)-5-nitrobenzaldehyde” is not known. Trifluoromethyl-containing compounds are often used in pharmaceuticals and can have various mechanisms of action depending on the specific compound and its biological targets.

Safety and Hazards

The safety and hazards associated with “2-(3-Trifluoromethylphenoxy)-5-nitrobenzaldehyde” are not known. It’s important to handle all chemical compounds with care and appropriate protective equipment, and to follow all relevant safety guidelines.